Cas no 1698028-25-9 (6-Amino-4-bromo-3-chloro-2-fluorobenzoic acid)

• Product Name: 6-Amino-4-bromo-3-chloro-2-fluorobenzoic acid
• CAS No: 1698028-25-9
• MF: C₇H₄BrClFNO₂
• MW: 268.46756362915
• CID: 4937827
• Update Time: 2025-06-11

6-Amino-4-bromo-3-chloro-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 6-Amino-4-bromo-3-chloro-2-fluorobenzoic acid

• Inchi： 1S/C7H4BrClFNO2/c8-2-1-3(11)4(7(12)13)6(10)5(2)9/h1H,11H2,(H,12,13)
• InChI Key： GALWJBBPWFOPED-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(C(=O)O)=C(C=1)N)F)Cl

Computed Properties

• Exact Mass: 266.90980 g/mol
• Monoisotopic Mass: 266.90980 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 63.3
• Molecular Weight: 268.47

Additional information on 6-Amino-4-bromo-3-chloro-2-fluorobenzoic acid

6-Amino-4-Bromo-3-Chloro-2-Fluorobenzoic Acid: A Comprehensive Overview

6-Amino-4-bromo-3-chloro-2-fluorobenzoic acid (CAS No. 1698028-25-9) is a highly substituted aromatic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes an amino group (-NH₂), a bromine atom, a chlorine atom, and a fluorine atom attached to the benzoic acid backbone. The combination of these substituents imparts distinctive electronic and steric properties, making it a valuable molecule in research and development.

The synthesis of 6-amino-4-bromo-3-chloro-2-fluorobenzoic acid involves multi-step reactions, often starting from a suitable aromatic precursor. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for constructing such complex molecules. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. This approach is particularly advantageous for preparing compounds with multiple halogen substituents, as it minimizes side reactions and ensures better control over regioselectivity.

One of the most promising applications of 6-amino-4-bromo-3-chloro-2-fluorobenzoic acid lies in the field of drug discovery. The presence of multiple electronegative groups on the aromatic ring makes this compound an excellent candidate for exploring interactions with various biological targets. Recent studies have highlighted its potential as a lead compound in anti-inflammatory and anticancer drug development. For example, researchers have demonstrated that this compound exhibits moderate inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in inflammation-related diseases.

In addition to its pharmaceutical applications, 6-amino-4-bromo-3-chloro-2-fluorobenzoic acid has also found utility in materials science. Its ability to form stable coordination complexes with metal ions has been exploited in the development of novel catalysts for organic transformations. For instance, recent work has shown that this compound can act as a ligand in palladium-catalyzed cross-coupling reactions, enhancing both the efficiency and selectivity of these processes.

The electronic properties of 6-amino-4-bromo-3-chloro-2-fluorobenzoic acid make it an interesting candidate for use in organic electronics. The substituents on the aromatic ring influence the molecule's π-system, potentially enabling applications in semiconducting materials or optoelectronic devices. Ongoing research is focused on understanding how these substituents affect the molecule's charge transport properties and its suitability for specific electronic applications.

From an analytical standpoint, 6-amino-4-bromo-3-chloro-2-fluorobenzoic acid presents an interesting challenge due to its complex structure. Advanced analytical techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to confirm its identity and purity. Recent improvements in these techniques have allowed for more accurate characterization of such compounds, ensuring their reliability for downstream applications.

In conclusion, 6-amino-4-bromo-3-chloro-2-fluorobenzoic acid (CAS No. 1698028-25